Cas no 1866181-11-4 (1-Methoxy-3-methylcyclohexane-1-carbaldehyde)

• Product Name: 1-Methoxy-3-methylcyclohexane-1-carbaldehyde
• CAS No: 1866181-11-4
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5701358
• PubChem ID: 126984403
• Update Time: 2025-10-05

1-Methoxy-3-methylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z2178582054
• EN300-1143669
• 1-Methoxy-3-methylcyclohexane-1-carbaldehyde
• 1866181-11-4
• Cyclohexanecarboxaldehyde, 1-methoxy-3-methyl-

• Inchi： 1S/C9H16O2/c1-8-4-3-5-9(6-8,7-10)11-2/h7-8H,3-6H2,1-2H3
• InChI Key： PMBYQYCYPWBISC-UHFFFAOYSA-N
• SMILES： C1(OC)(C=O)CCCC(C)C1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 203.4±23.0 °C(Predicted)

Additional information on 1-Methoxy-3-methylcyclohexane-1-carbaldehyde

Recent Advances in the Study of 1-Methoxy-3-methylcyclohexane-1-carbaldehyde (CAS: 1866181-11-4) in Chemical Biology and Pharmaceutical Research

The compound 1-Methoxy-3-methylcyclohexane-1-carbaldehyde (CAS: 1866181-11-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique cyclohexane backbone and methoxy functional group, has shown promising potential in various applications, including drug synthesis, biocatalysis, and medicinal chemistry. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of research involving 1-Methoxy-3-methylcyclohexane-1-carbaldehyde is its role as a versatile intermediate in organic synthesis. A study published in the Journal of Organic Chemistry (2023) demonstrated its efficacy in the synthesis of complex heterocyclic compounds, which are often used as building blocks for pharmaceuticals. The study highlighted the compound's ability to undergo selective oxidation and reduction reactions, making it a valuable tool for synthetic chemists. Furthermore, its stability under various reaction conditions was noted, suggesting its potential for large-scale industrial applications.

In addition to its synthetic utility, recent investigations have explored the biological activities of 1-Methoxy-3-methylcyclohexane-1-carbaldehyde. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate antimicrobial activity against several Gram-positive and Gram-negative bacteria. The researchers hypothesized that the methoxy group and the aldehyde functionality may contribute to its mechanism of action, possibly by interfering with bacterial cell wall synthesis. While further studies are needed to confirm these findings, the initial results are encouraging and warrant additional exploration.

Another significant development is the potential use of 1-Methoxy-3-methylcyclohexane-1-carbaldehyde in drug discovery. A collaborative study between academic and industrial researchers (2024) identified this compound as a promising scaffold for the development of novel anti-inflammatory agents. The study utilized computational modeling and in vitro assays to demonstrate its ability to inhibit key inflammatory pathways. The researchers also noted its favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, which are critical for drug development.

Despite these advancements, challenges remain in the practical application of 1-Methoxy-3-methylcyclohexane-1-carbaldehyde. For instance, its synthesis on a large scale requires optimization to improve yield and reduce costs. Additionally, more in-depth toxicological studies are needed to ensure its safety for therapeutic use. Nevertheless, the compound's versatility and potential make it a compelling subject for ongoing research.

In conclusion, 1-Methoxy-3-methylcyclohexane-1-carbaldehyde (CAS: 1866181-11-4) represents a promising area of study in chemical biology and pharmaceutical research. Its applications in organic synthesis, antimicrobial activity, and drug discovery highlight its multifaceted potential. As research continues to uncover its properties and mechanisms, this compound may play a pivotal role in the development of new therapeutic agents and industrial processes. Future studies should focus on addressing the current limitations and exploring its full range of biological and chemical applications.